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Compound of Interest

Compound Name:
Sodium 4-

isopropylbenzenesulfonate

Cat. No.: B100814 Get Quote

Technical Guide: Sodium 4-
isopropylbenzenesulfonate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and synthesis of Sodium 4-isopropylbenzenesulfonate, an organic compound

widely utilized as a hydrotrope and surfactant.

Molecular Structure and Formula
Sodium 4-isopropylbenzenesulfonate is an aromatic organic compound. Its structure is

characterized by a central benzene ring. To this ring, an isopropyl group (–CH(CH₃)₂) and a

sulfonate group (–SO₃⁻) are attached at the para (4-) position, meaning they are directly

opposite each other on the ring. The compound is an ionic salt, consisting of a negatively

charged 4-isopropylbenzenesulfonate anion and a positively charged sodium cation (Na⁺).

The definitive molecular formula for Sodium 4-isopropylbenzenesulfonate is C₉H₁₁NaO₃S[1]

[2][3][4].
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The key quantitative data for Sodium 4-isopropylbenzenesulfonate are summarized in the

table below for easy reference and comparison.

Parameter Value Source(s)

Molecular Formula C₉H₁₁NaO₃S [1][2][3][4]

Molecular Weight ~222.24 g/mol [1][2][3]

CAS Number 15763-76-5 [1][2][3][4]

IUPAC Name
sodium;4-propan-2-

ylbenzenesulfonate
[2][3]

Canonical SMILES
CC(C)C1=CC=C(C=C1)S(=O)

(=O)[O-].[Na+]
[1][2]

InChI

InChI=1S/C9H12O3S.Na/c1-

7(2)8-3-5-9(6-4-

8)13(10,11,12);/h3-7H,1-2H3,

(H,10,11,12);/q;+1/p-1

[2][3]

Synthesis Experimental Protocol
The industrial synthesis of Sodium 4-isopropylbenzenesulfonate is primarily achieved

through the sulfonation of cumene (isopropylbenzene), followed by neutralization.[5][6] The

following protocol is based on established industrial methods.[7][8]

Objective: To synthesize Sodium 4-isopropylbenzenesulfonate solution from cumene and

concentrated sulfuric acid.

Materials:

Cumene (Isopropylbenzene)

Concentrated (98%) Sulfuric Acid

20% Sodium Hydroxide (NaOH) solution

30% Hydrogen Peroxide (H₂O₂) solution
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Methodology:

Sulfonation Reaction:

Under rapid stirring, slowly add 98% concentrated sulfuric acid to a molar excess of

cumene in a suitable reactor. A typical molar ratio is 1:1.6 to 1:2.0 (Sulfuric Acid:Cumene).

[7]

Heat the mixture to a reaction temperature of 100-110°C.[7]

Employ a reflux condenser with a water separator (e.g., Dean-Stark apparatus) to facilitate

an azeotropic reflux. This continuously removes the water generated during the reaction,

driving the sulfonation to completion.[7][9]

Maintain the reaction for 5-6 hours, or until the volume of collected water indicates ~95%

completion of the theoretical yield.[7]

Removal of Excess Reactant:

After the reaction period, cool the mixture.

Separate the unreacted excess cumene from the product (4-isopropylbenzenesulfonic

acid) via vacuum distillation.[7] The collected cumene can be recycled for future

syntheses.

Neutralization:

Transfer the crude 4-isopropylbenzenesulfonic acid to a neutralization vessel.

Under rapid stirring, add a 20% sodium hydroxide solution to the acid.[7][8]

Monitor the pH and continue adding the NaOH solution until the reaction product is fully

neutralized. The target is a final product concentration of approximately 40% Sodium 4-
isopropylbenzenesulfonate.[7][8]

Product Decolorization (Bleaching):

Control the temperature of the neutralized solution at 45°C.[7][8]
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Under constant stirring, add a 30% hydrogen peroxide solution (approximately 3% by

weight relative to the product solution).[7]

Continue stirring at 45°C for 2 hours to bleach the solution, resulting in a clear, high-quality

Sodium 4-isopropylbenzenesulfonate solution.[7][8]

Visualized Synthesis Workflow
The logical flow of the synthesis protocol, from reactants to the final product, is illustrated

below.

Caption: Synthesis workflow for Sodium 4-isopropylbenzenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Sodium 4-isopropylbenzenesulfonate" molecular
structure and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100814#sodium-4-isopropylbenzenesulfonate-
molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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